Cas no 900002-05-3 (ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate)

Ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a reactive sulfanyl group and ester functionalities, enabling further synthetic modifications. The compound's pyrimidine core is of interest due to its role in biologically active molecules, particularly in nucleoside analogs and enzyme inhibitors. The presence of both methoxy and ethoxy carbonyl groups enhances its versatility as an intermediate in organic synthesis. Its stability under standard conditions and well-defined reactivity profile make it suitable for controlled derivatization. This compound may serve as a precursor for the development of novel therapeutic agents or crop protection chemicals.
ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate structure
900002-05-3 structure
Product name:ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
CAS No:900002-05-3
MF:C11F24O2
MW:620.078187942505
CID:5493350

ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • octadecafluoro-1,9-bis(trifluoromethoxy)-nonane
    • ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
    • Inchi: 1S/C11F24O2/c12-1(13,2(14,15)4(18,19)6(22,23)8(26,27)36-10(30,31)32)3(16,17)5(20,21)7(24,25)9(28,29)37-11(33,34)35
    • InChI Key: RCYPMLSOAPOKSK-UHFFFAOYSA-N
    • SMILES: C(F)(F)(OC(F)(F)F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)OC(F)(F)F

Experimental Properties

  • Boiling Point: 161.77°C (rough estimate)

ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2800-0013-4mg
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
900002-05-3 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2800-0013-5mg
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
900002-05-3 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2800-0013-3mg
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
900002-05-3 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2800-0013-5μmol
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
900002-05-3 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2800-0013-2μmol
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
900002-05-3 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2800-0013-1mg
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
900002-05-3 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2800-0013-2mg
ethyl 4-[(2-methoxy-2-oxoethyl)sulfanyl]-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate
900002-05-3 90%+
2mg
$59.0 2023-05-16

ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate Related Literature

Additional information on ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate

Recent Advances in the Study of Ethyl 4-(2-Methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate (CAS: 900002-05-3)

Ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate (CAS: 900002-05-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound belongs to the dihydropyrimidine class, which is known for its diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. Recent synthetic approaches have optimized the production of ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate, enabling higher yields and purity. These advancements are critical for its further exploration in preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may also modulate key signaling pathways associated with cancer cell proliferation, making it a candidate for further investigation in oncology.

Structural modifications of ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate have been explored to enhance its pharmacokinetic properties. Recent studies have focused on improving its solubility and bioavailability, which are essential for its therapeutic efficacy. Computational modeling and molecular docking studies have provided insights into the compound's interaction with target proteins, guiding the design of more potent derivatives.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcome these hurdles and advance the compound's development.

In conclusion, ethyl 4-(2-methoxy-2-oxoethyl)sulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate represents a promising candidate for drug discovery, with recent studies underscoring its therapeutic potential. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be essential to unlock its full potential in the treatment of various diseases.

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